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Compound of Interest

Compound Name: Big endothelin

CAS No.: 122462-75-3

Cat. No.: B569692

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of Big
endothelin-1 (Big ET-1), a biologically active peptide and the precursor to the potent

vasoconstrictor, endothelin-1 (ET-1). Adherence to these protocols is essential for ensuring

laboratory safety and maintaining the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)
While a Safety Data Sheet (SDS) for porcine Big Endothelin-1 indicates it is not classified as a

hazardous substance, its potent biological activity upon conversion to ET-1 necessitates

stringent safety precautions.[1] The following personal protective equipment (PPE) is

mandatory when handling Big ET-1 in its lyophilized powder form or in solution.
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PPE Category Item
Specifications and
Rationale

Eye Protection Safety Goggles

Must be worn at all times to

protect against splashes or

accidental contact with the

eyes.

Hand Protection Nitrile Gloves

Wear two pairs of

chemotherapy-grade gloves.

Change gloves immediately if

contaminated and every 30

minutes to two hours

depending on the task.

Body Protection Laboratory Coat

A long-sleeved, cuffed lab coat

is required to protect skin and

clothing from contamination.

Respiratory Protection Dust Mask or Respirator

Essential when handling the

lyophilized powder to prevent

inhalation of aerosolized

particles.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Big ET-1 is critical for both safety and experimental success.

Receiving and Storage
Inspection: Upon receipt, visually inspect the packaging for any signs of damage or leakage.

Storage of Lyophilized Powder: For long-term stability, store the lyophilized peptide at -20°C

in a tightly sealed container, protected from light.

Equilibration: Before opening, allow the vial to warm to room temperature in a desiccator to

prevent condensation and moisture absorption, which can degrade the peptide.

Reconstitution and Handling
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Designated Area: All handling of Big ET-1, especially in its powdered form, should be

conducted in a designated area, such as a chemical fume hood or a biological safety

cabinet, to contain any potential aerosols.

Solubilization: The choice of solvent will depend on the specific product and experimental

requirements. Sterile, deoxygenated water or 1% acetic acid are common solvents. For

hydrophobic peptides, a small amount of DMSO may be used for initial dissolution, followed

by dilution with an appropriate aqueous buffer.

Gentle Mixing: To avoid denaturation, dissolve the peptide by gentle swirling or vortexing.

Avoid vigorous shaking.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to create single-use aliquots of the reconstituted solution.

Quantitative Data
Property

Big Endothelin-1 (Porcine,
1-39)

Endothelin-1

Molecular Weight 4384.0 g/mol [1] 2491.9 g/mol [2][3]

CAS Number 120796-99-8[1] 117399-94-7[2][3]

Solubility Soluble in water (0.1 mM)
Soluble in water or 1% acetic

acid (1 mg/ml)[4]

Storage (Lyophilized) -20°C[5] -20°C[3]

Storage (in Solution) Avoid long-term storage
Stock solutions are stable for

up to 2 weeks at -20°C[3]

Disposal Plan
Proper disposal of Big ET-1 and contaminated materials is crucial to prevent environmental

release and potential biological effects.

Waste Categorization: All materials that have come into contact with Big ET-1, including

unused solutions, contaminated labware (e.g., pipette tips, vials, gloves), and spill cleanup

materials, should be treated as chemical waste.
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Liquid Waste:

Collect all liquid waste containing Big ET-1 in a clearly labeled, leak-proof container.

In a chemical fume hood, inactivate the peptide by adding a 10% bleach solution (sodium

hypochlorite) to the waste, ensuring a final bleach concentration of at least 1%.

Allow the mixture to sit for at least 30 minutes to ensure complete inactivation.

Dispose of the inactivated solution as chemical waste according to your institution's

guidelines. Do not pour down the drain.

Solid Waste:

Collect all contaminated solid waste in a designated, puncture-resistant, and clearly

labeled chemical waste container.

If possible, immerse the solid waste in a 10% bleach solution for at least 30 minutes for

decontamination.

After decontamination, decant the bleach solution and manage it as liquid waste.

Dispose of the decontaminated solid waste in the appropriate chemical or biohazardous

waste stream as per your institution's protocols.

Empty Containers:

Thoroughly rinse empty Big ET-1 vials with a suitable solvent (e.g., 70% ethanol or 10%

bleach solution).

Collect the rinsate as chemical waste.

Deface the original label on the vial.

Dispose of the rinsed and defaced container as regular laboratory glass or plastic waste,

in accordance with institutional policies.

Big Endothelin-1 Signaling Pathway
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Big ET-1 is the inactive precursor to the highly potent vasoconstrictor, Endothelin-1 (ET-1). The

conversion of Big ET-1 to ET-1 is a critical step in its biological activation, which is catalyzed by

Endothelin Converting Enzyme (ECE).[6][7][8] Once formed, ET-1 exerts its effects by binding

to two G protein-coupled receptors: Endothelin Receptor A (ETA) and Endothelin Receptor B

(ETB).[7][9][10]
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Caption: Conversion of Big ET-1 and subsequent ET-1 signaling cascade.
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The binding of ET-1 to its receptors, primarily ETA on vascular smooth muscle cells, activates

Gq proteins, leading to the activation of Phospholipase C (PLC).[11] PLC then generates

inositol triphosphate (IP3) and diacylglycerol (DAG), which trigger the release of intracellular

calcium and the activation of Protein Kinase C (PKC), respectively.[11] These events culminate

in vasoconstriction and other cellular responses such as cell proliferation.[9][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b569692/docs#essential-safety-and-operational-
protocols-for-handling-big-endothelin-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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